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Introduction

Enozertinib (formerly ORIC-114) is an orally bioavailable, central nervous system (CNS)
penetrating, irreversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Human
Epidermal Growth Factor Receptor 2 (HER2), with high selectivity for exon 20 insertion
(Ex20ins) mutations. These mutations are known oncogenic drivers in non-small cell lung
cancer (NSCLC) and are associated with a poor prognosis. Enozertinib's ability to cross the
blood-brain barrier makes it a promising therapeutic candidate for treating primary CNS tumors
and brain metastases driven by these mutations.

These application notes provide detailed protocols for key cell-based assays to evaluate the
potency and mechanism of action of Enozertinib in relevant cancer cell models. The described
methods include cell viability assays to determine the half-maximal inhibitory concentration
(IC50) and Western blot analyses to assess the inhibition of EGFR and HER2 phosphorylation.

Signaling Pathway and Mechanism of Action
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Enozertinib exerts its anti-cancer effects by targeting the ATP-binding site of EGFR and HER2
kinases, thereby inhibiting their autophosphorylation and the subsequent activation of
downstream signaling pathways critical for cell proliferation and survival. The diagram below
illustrates the targeted signaling cascade.
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Caption: Enozertinib inhibits EGFR/HER2 autophosphorylation.

Quantitative Data Summary

The following tables summarize the half-maximal inhibitory concentration (IC50) values of
Enozertinib in various cancer cell lines harboring EGFR exon 20 insertion mutations and wild-
type EGFR.

Table 1: Enozertinib IC50 Values in Ba/F3 Cell Lines
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Cell Line EGFR Mutation Status IC50 (nM)

EGFR Exon 20 Insertion
Ba/F3 ) 15
(D770_N771insSVD)

EGFR Exon 20 Insertion
Ba/F3 ) 25
(V769 _D770insASV)

EGFR Exon 20 Insertion
Ba/F3 ) 10
(H773_V774insNPH)

Ba/F3 Wild-Type EGFR >1000

Table 2: Enozertinib IC50 Values in Human Cancer Cell Lines

. EGFR/HER2

Cell Line Cancer Type . IC50 (nM)
Mutation Status

NCI-H1975 NSCLC EGFR L858R/T790M 50
EGFR Exon 19

HCC827 NSCLC _ 2
Deletion

SK-BR-3 Breast Cancer HER2 Amplified 8
Wild-Type

Calu-3 NSCLC >1000
EGFR/HER2

Experimental Protocols
Cell Viability Assay (IC50 Determination)

This protocol describes the use of the CellTiter-Glo® Luminescent Cell Viability Assay to
determine the potency of Enozertinib.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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